Cas no 35492-93-4 (4H-1-Benzothiopyran-4-one, 2,3-dihydro-2,6-dimethyl-)
35492-93-4 structure
Product Name:4H-1-Benzothiopyran-4-one, 2,3-dihydro-2,6-dimethyl-
CAS No:35492-93-4
MF:C11H12OS
MW:192.277381896973
CID:1471173
PubChem ID:12708009
Update Time:2025-04-20
4H-1-Benzothiopyran-4-one, 2,3-dihydro-2,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 4H-1-Benzothiopyran-4-one, 2,3-dihydro-2,6-dimethyl-
- DB-116501
- 35492-93-4
- SCHEMBL10383073
-
- Inchi: 1S/C11H12OS/c1-7-3-4-11-9(5-7)10(12)6-8(2)13-11/h3-5,8H,6H2,1-2H3
- InChI Key: RBTMKXZTRMUGLR-UHFFFAOYSA-N
- SMILES: S1C2C=CC(C)=CC=2C(CC1C)=O
Computed Properties
- Exact Mass: 192.06096
- Monoisotopic Mass: 192.06088618g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 17.07
4H-1-Benzothiopyran-4-one, 2,3-dihydro-2,6-dimethyl- Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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